1-(thiophene-2-sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

• IUPAC Name: 1-thiophen-2-ylsulfonyl-4-(triazol-1-yl)piperidine
• InChI: InChI=1S/C11H14N4O2S2/c16-19(17,11-2-1-9-18-11)14-6-3-10(4-7-14)15-8-5-12-13-15/h1-2,5,8-10H,3-4,6-7H2
• InChI Key: CRFKTKLVJBRXGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C11H14N4O2S2
• Molecular Weight: 298.4 g/mol

Description

1-(Thiophene-2-sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, also known as TS-TP, is a heterocyclic compound that is widely used in scientific research. It is a versatile compound with a wide range of applications, including in organic synthesis, medicinal chemistry, and drug design. TS-TP has been used in the development of new drugs, as well as in the study of the mechanism of action of existing drugs.

Scientific Research Applications

1-(thiophene-2-sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine is a versatile compound with a wide range of applications in scientific research. It has been used in the development of new drugs, as well as in the study of the mechanism of action of existing drugs. It has also been used in the synthesis of heterocyclic compounds, in the study of enzyme inhibition, and in the synthesis of polymers.

Mechanism of Action

The mechanism of action of 1-(thiophene-2-sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs. It is also believed to interact with the active sites of enzymes, thus inhibiting their activity. In addition, it is believed to interact with the cell membrane, thus altering its permeability.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in drug metabolism, as well as affect the permeability of the cell membrane. In vivo studies have shown that this compound can reduce the toxicity of certain drugs, as well as enhance their efficacy.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(thiophene-2-sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine in lab experiments is its versatility. It can be used in a wide range of applications, including in the synthesis of heterocyclic compounds, in the study of enzyme inhibition, and in the synthesis of polymers. However, it is important to note that this compound is a relatively new compound and its effects are not yet fully understood. Therefore, caution should be taken when using it in experiments.

Future Directions

The future directions for the use of 1-(thiophene-2-sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine in scientific research are numerous. More research is needed to better understand its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research is needed to explore the potential of this compound in the development of new drugs, as well as in the synthesis of polymers. Finally, further research is also needed to explore the potential of this compound as an inhibitor of enzymes involved in drug metabolism.

Synthesis Methods

1-(thiophene-2-sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine can be synthesized from thiophene-2-sulfonyl chloride and 1H-1,2,3-triazol-1-yl piperidine. The reaction is catalyzed by a base, such as potassium carbonate. The reaction is carried out in an organic solvent, such as dimethyl sulfoxide, at a temperature of 120°C. The reaction produces the desired product in a yield of approximately 70%.